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Compound of Interest

Compound Name: 2-Fluorobenzoyl-CoA

Cat. No.: B1245836

Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Fluorobenzoyl chloride. Note

that this information pertains to 2-Fluorobenzoyl chloride, as comprehensive safety data for 2-
Fluorobenzoyl-CoA is not readily available. While these compounds share a similar structural

motif, their specific handling requirements may differ.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 2-

Fluorobenzoyl chloride, based on safety data sheets.[1][2][3]
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PPE Category Item Specification/Standard

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles

Conforming to EN166 (EU) or

OSHA's eye and face

protection regulations in 29

CFR 1910.133 (US). A face

shield may also be necessary.

Skin Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Viton®)

Inspected prior to use and

disposed of in accordance with

good laboratory practices.

Impervious clothing/Protective

suit
To prevent skin exposure.

Closed-toe shoes Standard laboratory practice.

Respiratory Protection

Use in a well-ventilated area or

with local exhaust ventilation. If

ventilation is inadequate, use a

NIOSH/MSHA approved

respirator.

For nuisance exposures, a

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges. A self-

contained breathing apparatus

(SCBA) may be necessary for

firefighting or large spills.

Handling and Storage Protocols
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

Safe Handling Procedures:
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Inspection: Before use, visually inspect the container for any damage or leaks.

Dispensing:

Avoid contact with skin and eyes.

Do not breathe dust, fumes, gas, mist, vapors, or spray.

Use non-sparking tools to prevent ignition sources.

Handle in a closed system where possible.

General Hygiene:

Wash hands thoroughly after handling and before breaks.

Do not eat, drink, or smoke in the laboratory area.

Contaminated clothing should be removed and washed before reuse.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Store away from incompatible materials such as strong bases, alcohols, and oxidizing

agents. 2-Fluorobenzoyl chloride is sensitive to moisture.

Store in a locked-up area.

Spill and Disposal Plan
Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.
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Containment:

Remove all sources of ignition.

For liquid spills, absorb with an inert material such as sand, silica gel, or universal binder.

For solid spills, sweep up and shovel the material, avoiding dust formation.

Collection: Collect the spilled material and absorbent in a suitable, closed container for

disposal.

Decontamination: Clean the spill area thoroughly.

Disposal:

Dispose of contents and containers in accordance with local, state, and federal regulations.

It is recommended to use a licensed professional waste disposal service.

Do not allow the chemical to enter drains.

Emergency First Aid
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with

plenty of water for at least 15 minutes. Seek immediate medical attention.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a poison center or doctor immediately.

Workflow and Logic Diagrams
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The following diagrams illustrate the key procedural workflows for handling and responding to

incidents involving 2-Fluorobenzoyl chloride.

Figure 1: Standard Handling Protocol for 2-Fluorobenzoyl Chloride
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Figure 1: Standard Handling Protocol for 2-Fluorobenzoyl Chloride

Figure 2: Emergency Spill Response Workflow
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Figure 2: Emergency Spill Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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